Cas no 1214357-05-7 (2-Methoxy-3-nitro-6-(pyridin-3-yl)pyridine)

• Product Name: 2-Methoxy-3-nitro-6-(pyridin-3-yl)pyridine
• CAS No: 1214357-05-7
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 4909322
• Update Time: 2025-05-19

2-Methoxy-3-nitro-6-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-nitro-6-(pyridin-3-yl)pyridine
• 2-Methoxy-3-nitro-6-(pyridin-3-yl)pyridine

• Inchi： 1S/C11H9N3O3/c1-17-11-10(14(15)16)5-4-9(13-11)8-3-2-6-12-7-8/h2-7H,1H3
• InChI Key： UHBAZSXEVFMJLA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C2C=NC=CC=2)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.064
• Monoisotopic Mass: 231.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-Methoxy-3-nitro-6-(pyridin-3-yl)pyridine

Comprehensive Overview of 2-Methoxy-3-nitro-6-(pyridin-3-yl)pyridine (CAS No. 1214357-05-7)

2-Methoxy-3-nitro-6-(pyridin-3-yl)pyridine (CAS No. 1214357-05-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a methoxy substituent and a pyridin-3-yl moiety, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for nitro-substituted pyridine derivatives has surged due to their role in developing novel kinase inhibitors and antimicrobial agents. Researchers are particularly interested in how 2-Methoxy-3-nitro-6-(pyridin-3-yl)pyridine can be optimized for improved bioavailability and target selectivity. These properties align with current trends in precision medicine and green chemistry, where efficient synthesis and minimal environmental impact are prioritized.

The compound's CAS No. 1214357-05-7 is frequently searched in academic databases and patent filings, reflecting its relevance in structure-activity relationship (SAR) studies. Its nitro group offers opportunities for further chemical modifications, such as reduction to amines or coupling reactions, which are critical in designing next-generation therapeutics. Additionally, its pyridine ring contributes to π-stacking interactions, enhancing binding affinity in drug-receptor complexes.

From an industrial perspective, 2-Methoxy-3-nitro-6-(pyridin-3-yl)pyridine is often discussed in the context of scalable synthesis and process optimization. Companies are investing in continuous flow chemistry to produce such intermediates with higher yields and lower waste. This aligns with the growing emphasis on sustainable manufacturing practices, a hot topic in chemical engineering forums and ESG (Environmental, Social, and Governance) reports.

In summary, 2-Methoxy-3-nitro-6-(pyridin-3-yl)pyridine (CAS No. 1214357-05-7) represents a critical tool for modern chemists and pharmacologists. Its multifaceted applications—from medicinal chemistry to material science—underscore its importance in advancing scientific innovation. As research continues to explore its potential, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainable technology.